Cas no 134126-30-0 (6-(3-Chloro-2-oxopropyl)-2,2-dimethyl-2H,4H-1,3-dioxin-4-one)

• Product Name: 6-(3-Chloro-2-oxopropyl)-2,2-dimethyl-2H,4H-1,3-dioxin-4-one
• CAS No: 134126-30-0
• MF: C₉H₁₁ClO₄
• MW: 218.634242296219
• CID: 2770937
• PubChem ID: 14944828
• Update Time: 2025-04-21

6-(3-Chloro-2-oxopropyl)-2,2-dimethyl-2H,4H-1,3-dioxin-4-one Chemical and Physical Properties

Names and Identifiers

• 134126-30-0
• 2,2-dimethyl-6-(3-chloro-2-oxopropyl)-1,3-dioxin-4-one
• YPUNIXGHDSLLCI-UHFFFAOYSA-N
• 6-(3-Chloro-2-oxopropyl)-2,2-dimethyl-2H,4H-1,3-dioxin-4-one
• 2,2-dimethyl-6-(3-chloro-2-oxopropyl)-1, 3-dioxin-4 -one
• DTXSID40565845
• SCHEMBL9017020

• Inchi： 1S/C9H11ClO4/c1-9(2)13-7(3-6(11)5-10)4-8(12)14-9/h4H,3,5H2,1-2H3
• InChI Key： YPUNIXGHDSLLCI-UHFFFAOYSA-N
• SMILES： ClCC(CC1=CC(=O)OC(C)(C)O1)=O

Computed Properties

• Exact Mass: 218.0345865Da
• Monoisotopic Mass: 218.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų